Cas no 1215206-44-2 (4-Bromo-N-methyl-2-(trifluoromethyl)aniline hydrochloride)

• Product Name: 4-Bromo-N-methyl-2-(trifluoromethyl)aniline hydrochloride
• CAS No: 1215206-44-2
• MF: C₈H₈BrClF₃N
• MW: 290.508030891418
• MDL: MFCD13195689
• CID: 856723
• PubChem ID: 53216827
• Update Time: 2025-08-05

4-Bromo-N-methyl-2-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-methyl-2-(trifluoromethyl)aniline hydrochloride
• 4-Bromo-N-methyl-2-(trifluoromethyl)aniline HCl
• 4-Bromo-N-methyl-2-(trifluoromethyl)-aniline hydrochloride
• 1215206-44-2
• MFCD13195689
• AKOS015908419
• DB-357891
• 4-Bromo-N-methyl-2-(trifluoromethyl)aniline--hydrogen chloride (1/1)
• CS-0442554
• BS-20989
• 4-bromo-N-methyl-2-(trifluoromethyl)aniline;hydrochloride
• 4-Bromo-N-methyl-2-(trifluoromethyl)anilinehydrochloride
• Benzenamine, 4-bromo-N-methyl-2-(trifluoromethyl)-, hydrochloride (1:1)
• DTXSID70681961

• MDL： MFCD13195689
• Inchi： 1S/C8H7BrF3N.ClH/c1-13-7-3-2-5(9)4-6(7)8(10,11)12;/h2-4,13H,1H3;1H
• InChI Key： NYAIXVCTVBCALD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(F)(F)F)C=1)NC.Cl

Computed Properties

• Exact Mass: 288.94800
• Monoisotopic Mass: 288.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03000
• LogP: 4.38460